Cas no 23084-86-8 (1,2,4-Cyclohexanetricarboxylic acid)

• Product Name: 1,2,4-Cyclohexanetricarboxylic acid
• CAS No: 23084-86-8
• MF: C₉H₁₂O₆
• MW: 216.187983512878
• CID: 1415852
• PubChem ID: 11344952
• Update Time: 2025-04-20

1,2,4-Cyclohexanetricarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Cyclohexanetricarboxylic acid
• Cyclohexane-1,2,4-tricarboxylic acid
• cis-1,2,trans-4-cyclohexanetricarboxylic acid
• C2062
• MFCD09038509
• SCHEMBL28799
• BDA78495
• AKOS028109911
• SB46304
• DA-07883
• 23084-86-8
• cyclohexane-1,3,4-tricarboxylic acid
• 76784-95-7
• (1+/-,2+/-,4+/-)-1,2,4-Cyclohexanetricarboxylic Acid

• Inchi： 1S/C9H12O6/c10-7(11)4-1-2-5(8(12)13)6(3-4)9(14)15/h4-6H,1-3H2,(H,10,11)(H,12,13)(H,14,15)
• InChI Key： WTNDADANUZETTI-UHFFFAOYSA-N
• SMILES： OC(C1CC(C(=O)O)CCC1C(=O)O)=O

Computed Properties

• Exact Mass: 216.06336
• Monoisotopic Mass: 216.06338810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 112Ų

Experimental Properties

• PSA: 111.9